Cas no 1804633-12-2 (Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804633-12-2
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4838847
• Update Time: 2025-11-07

Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)6-5(18-9(11,12)13)3-15-4(2-10)7(6)14/h3H,2H2,1H3
• InChI Key： IZMRAZFRPRCTPK-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

Recent Advances in the Application of Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804633-12-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804633-12-2) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance in the construction of complex heterocyclic scaffolds, which are pivotal in drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound as a key building block in the synthesis of novel GABAA receptor modulators. The presence of both chloro and iodo substituents on the pyridine ring allows for sequential cross-coupling reactions, enabling the rapid diversification of the molecular structure. This approach has led to the identification of several lead compounds with improved binding affinity and selectivity for specific GABA receptor subtypes, offering promising avenues for the treatment of anxiety and epilepsy disorders.

Another significant application of Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate was reported in a recent ACS Chemical Biology article, where it was utilized in the development of covalent inhibitors for protein kinases. The chloromethyl group serves as an electrophilic warhead, enabling the compound to form irreversible bonds with cysteine residues in the kinase active site. This strategy has been particularly effective in targeting resistant mutants of EGFR and BTK kinases, which are implicated in various cancers. The trifluoromethoxy group further enhances the metabolic stability of the resulting inhibitors, addressing a common challenge in kinase drug development.

From a synthetic chemistry perspective, advances in transition metal-catalyzed reactions have expanded the utility of this compound. A 2024 Nature Communications paper detailed a novel palladium-catalyzed cascade reaction using this pyridine derivative as the starting material, achieving the one-pot synthesis of complex polycyclic structures with high atom economy. This methodology not only streamlines the synthesis of potential drug candidates but also provides access to previously inaccessible chemical space, which is crucial for overcoming drug resistance.

The compound's unique combination of reactive handles (chloromethyl and iodo groups) and the electron-withdrawing trifluoromethoxy moiety also makes it valuable in materials science applications. Recent work published in Advanced Functional Materials has explored its use in the synthesis of organic semiconductors for bioelectronic devices. The pyridine core provides excellent π-conjugation properties, while the substituents allow for precise tuning of the electronic characteristics, enabling the development of sensitive biosensors for neurotransmitter detection.

In conclusion, Methyl 2-(chloromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate continues to be a molecule of significant interest across multiple research domains. Its versatility as a synthetic intermediate, combined with the pharmacological relevance of its derivatives, positions it as a critical tool in modern drug discovery and chemical biology. Future research directions may focus on expanding its applications in targeted protein degradation and the development of next-generation covalent drugs, leveraging its unique reactivity profile for innovative therapeutic strategies.